3-(Diphenylmethylene)quinuclidine hydrochloride

Description

3-Quinuclidone is a bicyclic organic compound with the chemical formula HC(C~2~H~4~)~2~(C(O)CH~2~)N . The hydrochloride salt of 3-Quinuclidone can be created through a Dieckman condensation . An organic reduction of 3-quinuclidone produces quinuclidine, which is structurally related to DABCO (1,4-Diazabicyclo[2.2.2]octane), the latter having one additional bridgehead nitrogen atom . 3-Quinuclidone hydrochloride is used to synthesize cevimeline, and it is also used in the preparation of CB1 and CB2 cannabinoid receptor ligands .

Quinuclidones are a class of bicyclic organic compounds with the chemical formula C~7~H~11~NO, including 3-quinuclidone and 2-quinuclidone . 3-Quinuclidinyl benzilate (QNB), also known as 1-azabicyclo[2.2.2]octan-3-yl hydroxy(diphenyl)acetate, is an incapacitating agent . As a potent anticholinergic agent, QNB produces effects such as cognitive dysfunction, hallucinations, mydriasis, tachycardia, and hyperthermia .

• CAS No.: 60697-89-4
• Product Name: 3-(Diphenylmethylene)quinuclidine hydrochloride
• Molecular Formula: C20H22ClN
• Molecular Weight: 311.8 g/mol
• IUPAC Name: 3-benzhydrylidene-1-azabicyclo[2.2.2]octane;hydrochloride
• Standard InChI: InChI=1S/C20H21N.ClH/c1-3-7-17(8-4-1)20(18-9-5-2-6-10-18)19-15-21-13-11-16(19)12-14-21;/h1-10,16H,11-15H2;1H
• Standard InChIKey: MJQAIFPDHWBYPU-UHFFFAOYSA-N
• SMILES: C1CN2CCC1C(=C(C3=CC=CC=C3)C4=CC=CC=C4)C2.Cl
• Canonical SMILES: C1CN2CCC1C(=C(C3=CC=CC=C3)C4=CC=CC=C4)C2.Cl
• Reference: - Michlina et al., Chim. Heterocycl. Soed. (1976) (Russian). 7:935
• PubChem Compound: 24213399
• Last Modified: Feb 18 2024